molecular formula C13H9N3O3 B8722652 8-Hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione CAS No. 59338-10-2

8-Hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione

Cat. No.: B8722652
CAS No.: 59338-10-2
M. Wt: 255.23 g/mol
InChI Key: CFOHIHSCIGCUAR-UHFFFAOYSA-N
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Description

8-Hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione is a useful research compound. Its molecular formula is C13H9N3O3 and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

59338-10-2

Molecular Formula

C13H9N3O3

Molecular Weight

255.23 g/mol

IUPAC Name

8-hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione

InChI

InChI=1S/C13H9N3O3/c17-11-9-8(12(18)15-16-13(9)19)6-14-10(11)7-4-2-1-3-5-7/h1-6,17H,(H,15,18)(H,16,19)

InChI Key

CFOHIHSCIGCUAR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC=C3C(=C2O)C(=O)NNC3=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3,6-Epoxy-3-ethoxy-4,5-dimethoxycarbonyl-2-phenyl-3,4,5,6-tetrahydropyridine (500 mg; 1.5 mmol) was added to hydrazine monohydrate (5 ml), and the mixture was heated in a stream of nitrogen at 100° C. for 1 hour. Under ice-cooling, water was added to reaction mixture, and the mixture was neutralized with acetic acid. The resulting yellow crystalline precipitate was recovered by filtration. Yield: 210 mg (55.0%).
Name
3,6-Epoxy-3-ethoxy-4,5-dimethoxycarbonyl-2-phenyl-3,4,5,6-tetrahydropyridine
Quantity
500 mg
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reactant
Reaction Step One
Quantity
5 mL
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reactant
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Synthesis routes and methods II

Procedure details

A mixture of 2 g. ethyl 5-hydroxy-6-phenylpyridine3,4-dicarboxylate. hydrochloride, 40 ml ethanol and 4 ml hydrazine hydrate was refluxed for 4 hours. After cooling, the pale yellow crystals were recovered by filtration, suspended in 20 ml of water and made acid with dilute hydrochloric acid. The crystals were recovered by filtration, rinsed with water and dried. The procedure provided 1.2 g of 8-hydroxy-7-phenylpyrido[3,4-d]pyridazine-1,4-(2H,3H)-dione, melting point: more than 300° C.
Name
ethyl 5-hydroxy-6-phenylpyridine3,4-dicarboxylate. hydrochloride
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0 (± 1) mol
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4 mL
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40 mL
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